2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide)

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[[2-[(2-chlorophenyl)methyl-ethylamino]-2-oxoethyl]-cyclopropylamino]-N-ethylacetamide
• InChI: InChI=1S/C25H31Cl2N3O2/c1-3-28(15-19-9-5-7-11-22(19)26)24(31)17-30(21-13-14-21)18-25(32)29(4-2)16-20-10-6-8-12-23(20)27/h5-12,21H,3-4,13-18H2,1-2H3
• InChI Key: MIHNEHHHWUCEOS-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1Cl)C(=O)CN(CC(=O)N(CC)CC2=CC=CC=C2Cl)C3CC3
• Molecular Formula: C25H31Cl2N3O2
• Molecular Weight: 476.4 g/mol

Description

2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide), also known as CB-1 agonist, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications.

Scientific Research Applications

2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) has been studied for its potential therapeutic applications in various fields, including neuroscience, pharmacology, and endocrinology. It has been shown to act as a selective 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) receptor agonist, which makes it a potential candidate for the treatment of obesity, metabolic disorders, and drug addiction.

Mechanism of Action

The mechanism of action of 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) involves binding to the 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) receptor in the brain, which regulates appetite, metabolism, and reward pathways. By activating this receptor, the compound can stimulate appetite suppression, increase energy expenditure, and reduce drug-seeking behavior.
Biochemical and Physiological Effects
Studies have shown that 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) can induce weight loss, reduce food intake, and improve glucose tolerance in animal models. It has also been shown to attenuate the rewarding effects of drugs of abuse, such as cocaine and opioids. However, further research is needed to determine the long-term effects of this compound on human health.

Advantages and Limitations for Lab Experiments

One advantage of using 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) in lab experiments is its high potency and selectivity for the 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) receptor. This makes it a useful tool for studying the physiological and biochemical effects of 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) activation. However, one limitation is that the compound is not readily available commercially, and its synthesis can be challenging and time-consuming.

Future Directions

There are several future directions for the research of 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide). One direction is to investigate its potential as a treatment for obesity and metabolic disorders in humans. Another direction is to explore its effects on other physiological systems, such as the immune and cardiovascular systems. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, as well as its potential for abuse and dependence.
Conclusion
In conclusion, 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) is a promising compound with potential therapeutic applications in various fields. Its high potency and selectivity for the 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) receptor make it a useful tool for studying the physiological and biochemical effects of 2,2'-(Cyclopropylazanediyl)bis(N-(2-chlorobenzyl)-N-ethylacetamide) activation. However, further research is needed to determine its long-term effects on human health and its potential for abuse and dependence.